1-phospho-2,3-diketo-5-S-methylthiopentane
1-phospho-2,3-diketo-5-S-methylthiopentane
5-(Methylthio)-2, 3-dioxopentyl phosphate, also known as 1-phospho-2, 3-diketo-5-S-methylthiopentane or 2, 3-diketo-5-methylthio-1-phosphopentane, belongs to the class of organic compounds known as monoalkyl phosphates. These are organic compounds containing a phosphate group that is linked to exactly one alkyl chain. 5-(Methylthio)-2, 3-dioxopentyl phosphate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Outside of the human body, 5-(methylthio)-2, 3-dioxopentyl phosphate can be found in a number of food items such as nopal, winter savory, java plum, and brussel sprouts. This makes 5-(methylthio)-2, 3-dioxopentyl phosphate a potential biomarker for the consumption of these food products.
5-(methylsulfanyl)-2,3-dioxopentyl phosphate is an oxoalkyl phosphate, an aliphatic sulfide and an alpha-diketone. It is a conjugate acid of a 5-(methylsulfanyl)-2,3-dioxopentyl phosphate(2-). It is a tautomer of a 2-hydroxy-5-(methylsulfanyl)-3-oxopent-1-enyl phosphate.
5-(methylsulfanyl)-2,3-dioxopentyl phosphate is an oxoalkyl phosphate, an aliphatic sulfide and an alpha-diketone. It is a conjugate acid of a 5-(methylsulfanyl)-2,3-dioxopentyl phosphate(2-). It is a tautomer of a 2-hydroxy-5-(methylsulfanyl)-3-oxopent-1-enyl phosphate.
Brand Name:
Vulcanchem
CAS No.:
115974-73-7
VCID:
VC0040225
InChI:
InChI=1S/C6H11O6PS/c1-14-3-2-5(7)6(8)4-12-13(9,10)11/h2-4H2,1H3,(H2,9,10,11)
SMILES:
CSCCC(=O)C(=O)COP(=O)(O)O
Molecular Formula:
C6H11O6PS
Molecular Weight:
242.19 g/mol
1-phospho-2,3-diketo-5-S-methylthiopentane
CAS No.: 115974-73-7
Main Products
VCID: VC0040225
Molecular Formula: C6H11O6PS
Molecular Weight: 242.19 g/mol
| CAS No. | 115974-73-7 |
|---|---|
| Product Name | 1-phospho-2,3-diketo-5-S-methylthiopentane |
| Molecular Formula | C6H11O6PS |
| Molecular Weight | 242.19 g/mol |
| IUPAC Name | (5-methylsulfanyl-2,3-dioxopentyl) dihydrogen phosphate |
| Standard InChI | InChI=1S/C6H11O6PS/c1-14-3-2-5(7)6(8)4-12-13(9,10)11/h2-4H2,1H3,(H2,9,10,11) |
| Standard InChIKey | HKEAOVFNWRDVAJ-UHFFFAOYSA-N |
| SMILES | CSCCC(=O)C(=O)COP(=O)(O)O |
| Canonical SMILES | CSCCC(=O)C(=O)COP(=O)(O)O |
| Physical Description | Solid |
| Description | 5-(Methylthio)-2, 3-dioxopentyl phosphate, also known as 1-phospho-2, 3-diketo-5-S-methylthiopentane or 2, 3-diketo-5-methylthio-1-phosphopentane, belongs to the class of organic compounds known as monoalkyl phosphates. These are organic compounds containing a phosphate group that is linked to exactly one alkyl chain. 5-(Methylthio)-2, 3-dioxopentyl phosphate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Outside of the human body, 5-(methylthio)-2, 3-dioxopentyl phosphate can be found in a number of food items such as nopal, winter savory, java plum, and brussel sprouts. This makes 5-(methylthio)-2, 3-dioxopentyl phosphate a potential biomarker for the consumption of these food products. 5-(methylsulfanyl)-2,3-dioxopentyl phosphate is an oxoalkyl phosphate, an aliphatic sulfide and an alpha-diketone. It is a conjugate acid of a 5-(methylsulfanyl)-2,3-dioxopentyl phosphate(2-). It is a tautomer of a 2-hydroxy-5-(methylsulfanyl)-3-oxopent-1-enyl phosphate. |
| Synonyms | 1-PDMSP 1-phospho-2,3-diketo-5-S-methylthiopentane |
| PubChem Compound | 561 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume